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Compound of Interest

Compound Name: MCC-134

Cat. No.: B1676261

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of MCC-134, also known as Eliprodil. By offering procedural, step-by-step guidance,
we aim to be your preferred source for laboratory safety and chemical handling information,
building deep trust by providing value beyond the product itself.

MCC-134 (Eliprodil) is a neuroprotective agent that functions as a hon-competitive antagonist
of the N-methyl-D-aspartate (NMDA) receptor, specifically targeting the NR2B subunit.[1][2][3]
Understanding its properties and the necessary precautions is critical for safe and effective
research.

Essential Safety and Handling Information

Proper handling of any chemical substance is crucial to prevent accidental exposure and
ensure a safe laboratory environment. The following tables summarize the key safety, handling,
and disposal information for MCC-134 (Eliprodil), based on available safety data sheets (SDS).

[4115]

Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Rationale

Protects against splashes and
Safety goggles with side- airborne particles that may

Eye Protection ) ) S
shields cause serious eye irritation.[4]

[5]

_ o Prevents skin contact, as the
) Protective gloves (e.g., nitrile )
Hand Protection substance can cause skin
rubber) S
irritation.[5]

Provides a barrier against

] Laboratory coat or impervious accidental spills and
Body Protection

clothing contamination of personal
clothing.[5]
) ) Suitable respirator (if dust or Avoids inhalation, which may
Respiratory Protection ) o
aerosols are generated) cause respiratory irritation.[5]

Handling and Storage

Procedure Guideline Reasoning

Use in a well-ventilated area or o ,
) ) To minimize inhalation
a chemical fume hood. Avoid
_ _ exposure and prevent
Handling breathing dust, fumes, or , _ _ _
accidental ingestion or skin
aerosols.[4] Wash hands

_ contact.
thoroughly after handling.[5]
Store at +4°C and desiccate.
[2] Keep container tightly To maintain the stability and
Storage ) ) ]
closed in a dry and well- integrity of the compound.

ventilated place.

Disposal Plan

Proper disposal of MCC-134 (Eliprodil) and its containers is essential to prevent environmental

contamination and comply with regulations.
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Waste Type

Disposal Method

Regulatory Considerations

Unused/Expired Product

Dispose of as hazardous
waste. Contact a licensed
professional waste disposal

service.[6][7]

Must comply with all applicable
federal, state, and local
regulations for hazardous drug

disposal.[8]

Contaminated Materials (e.g.,
PPE, labware)

Place in a sealed, labeled
container for hazardous waste

disposal.

Follow institutional and
regulatory guidelines for the
disposal of chemically

contaminated materials.

Empty Containers

Triple rinse with an appropriate
solvent and dispose of as
normal laboratory waste,
unless otherwise specified by

local regulations.

Ensures removal of residual
chemical to prevent accidental
exposure or environmental

contamination.

Experimental Protocols

MCC-134 (Eliprodil) has been utilized in various preclinical studies to investigate its

neuroprotective effects, particularly in models of ischemic stroke. The following is a generalized

protocol for a neuroprotection assay in a rat model of stroke, based on methodologies

described in the scientific literature.[9][10]

Protocol: Evaluation of Neuroprotective Effects of
Eliprodil in a Rat Model of Thromboembolic Stroke

1. Animal Model:

blood clot.[9]

2. Eliprodil Administration:

Species: Male Sprague-Dawley rats.
Model Induction: Induce a thromboembolic stroke by the intracarotid injection of an arterial

Dosage: Administer Eliprodil at a dose of 1 mg/kg.[9]
Route of Administration: Intravenous (1V) injection.[9]
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e Dosing Schedule: Administer the first dose 10 minutes post-embolization, followed by a
second dose 2 hours and 30 minutes after embolization.[9]

3. Assessment of Neuroprotection:

» Neurological Score: Evaluate the neurological deficit at specific time points post-stroke using
a standardized neurological scoring system. A reduction in the neurological deficit in the
Eliprodil-treated group compared to a vehicle-treated control group indicates a
neuroprotective effect.[9]

« Infarct Volume Measurement: At the end of the study period (e.g., 24 or 48 hours post-
stroke), euthanize the animals and perfuse the brains. Section the brains and stain with a
marker such as 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area.
Calculate the total volume of the brain lesion. A smaller infarct volume in the Eliprodil-treated
group is indicative of neuroprotection.[9]

4. Data Analysis:

o Compare the neurological scores and infarct volumes between the Eliprodil-treated group
and the control group using appropriate statistical tests (e.g., t-test or ANOVA).

Mechanism of Action: Glutamate-Induced
Excitotoxicity Pathway

MCC-134 (Eliprodil) exerts its neuroprotective effects by antagonizing the NMDA receptor,
which plays a crucial role in glutamate-induced excitotoxicity. This is a key pathological process
in ischemic stroke and other neurodegenerative conditions.[11][12]

During an ischemic event, the lack of oxygen and glucose leads to a massive release of the
excitatory neurotransmitter glutamate into the synaptic cleft.[13] This excess glutamate
overstimulates NMDA receptors, leading to a large influx of calcium ions (Ca2+) into the
neurons.[12][13] The resulting calcium overload triggers a cascade of detrimental downstream
events, including the activation of proteases, lipases, and nucleases, as well as the production
of reactive oxygen species, ultimately leading to neuronal cell death.

MCC-134 (Eliprodil) selectively blocks the NR2B subunit of the NMDA receptor, thereby
inhibiting this excessive calcium influx and interrupting the excitotoxic cascade, which helps to
preserve neuronal integrity.[2][3]
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Caption: Glutamate-induced excitotoxicity pathway and the site of action for MCC-134
(Eliprodil).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-drug-waste
https://pubmed.ncbi.nlm.nih.gov/9439799/
https://pubmed.ncbi.nlm.nih.gov/9439799/
https://pubmed.ncbi.nlm.nih.gov/10235551/
https://pubmed.ncbi.nlm.nih.gov/10235551/
https://en.wikipedia.org/wiki/Excitotoxicity
https://pmc.ncbi.nlm.nih.gov/articles/PMC2842587/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2842587/
https://en.wikipedia.org/wiki/Eliprodil
https://www.benchchem.com/product/b1676261#personal-protective-equipment-for-handling-mcc-134
https://www.benchchem.com/product/b1676261#personal-protective-equipment-for-handling-mcc-134
https://www.benchchem.com/product/b1676261#personal-protective-equipment-for-handling-mcc-134
https://www.benchchem.com/product/b1676261#personal-protective-equipment-for-handling-mcc-134
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676261?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

